Cas no 40364-80-5 (3-hydroxy-2-(hydroxymethyl)propionaldehyde)

• Product Name: 3-hydroxy-2-(hydroxymethyl)propionaldehyde
• CAS No: 40364-80-5
• MF: C₄H₈O₃
• MW: 104.104521751404
• CID: 925676
• PubChem ID: 170297
• Update Time: 2025-04-19

3-hydroxy-2-(hydroxymethyl)propionaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-2-(hydroxymethyl)propionaldehyde
• 3-hydroxy-2-(hydroxymethyl)propanal
• DTXSID6068226
• SCHEMBL1188517
• Propanal, 3-hydroxy-2-(hydroxymethyl)-
• NS00030765
• 40364-80-5
• UNII-2UVZ94G8VM
• SHAAIYJHUTYDST-UHFFFAOYSA-N
• EINECS 254-889-7
• 2UVZ94G8VM

• Inchi： 1S/C4H8O3/c5-1-4(2-6)3-7/h1,4,6-7H,2-3H2
• InChI Key： SHAAIYJHUTYDST-UHFFFAOYSA-N
• SMILES： OCC(C=O)CO

Computed Properties

• Exact Mass: 104.047344113g/mol
• Monoisotopic Mass: 104.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 48.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes